molecular formula C10H14N2O2 B6256131 2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid CAS No. 1267142-44-8

2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid

Cat. No. B6256131
CAS RN: 1267142-44-8
M. Wt: 194.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid” is a derivative of imidazo[1,2-a]pyridine . It is a complex organic compound that contains an imidazo[1,2-a]pyridine ring which is a bicyclic compound containing a pyridine ring fused to an imidazole ring .


Molecular Structure Analysis

The molecular structure of “2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid” includes an imidazo[1,2-a]pyridine ring, which is a bicyclic compound containing a pyridine ring fused to an imidazole ring . The compound also contains a methyl group and an acetic acid group attached to the imidazo[1,2-a]pyridine ring .


Physical And Chemical Properties Analysis

The compound “2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid” is a powder at room temperature . It has a molecular weight of 230.69 . The compound is stable under normal conditions .

Scientific Research Applications

Medicinal Chemistry

Imidazopyridines, including our compound of interest, have a structural resemblance to purines, which has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions .

GABA A Receptor Modulation

The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential . This makes them potential candidates for the development of drugs for neurological disorders.

Proton Pump Inhibitors

Imidazopyridines have been found to act as proton pump inhibitors . This suggests that they could be used in the treatment of conditions like gastroesophageal reflux disease (GERD) and peptic ulcers.

Aromatase Inhibitors

Some imidazopyridines have been found to act as aromatase inhibitors . This implies potential applications in the treatment of estrogen-responsive cancers, such as certain types of breast cancer.

Anti-inflammatory Agents

Imidazopyridines have also been found to have anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases.

Anticancer Agents

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells . This suggests potential applications in cancer treatment.

Enzyme Inhibitors

Imidazopyridines can act as inhibitors for various enzymes involved in carbohydrate metabolism . This suggests potential applications in the treatment of metabolic disorders.

Optoelectronic Devices

Imidazopyridines have shown promise in the field of materials science, particularly in the development of optoelectronic devices . This suggests potential applications in the electronics industry.

Safety and Hazards

The compound “2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid involves the synthesis of the imidazo[1,2-a]pyridine ring system followed by the introduction of the acetic acid moiety.", "Starting Materials": [ "2-methylpyridine", "formaldehyde", "ammonium acetate", "acetic anhydride", "sodium hydroxide", "chloroacetic acid" ], "Reaction": [ "Condensation of 2-methylpyridine with formaldehyde and ammonium acetate to form 2-methylimidazo[1,2-a]pyridine", "Bromination of 2-methylimidazo[1,2-a]pyridine with bromine and sodium hydroxide to form 2-bromo-2-methylimidazo[1,2-a]pyridine", "Reduction of 2-bromo-2-methylimidazo[1,2-a]pyridine with sodium borohydride to form 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine", "Esterification of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine with chloroacetic acid and sodium hydroxide to form 2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid" ] }

CAS RN

1267142-44-8

Product Name

2-{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid

Molecular Formula

C10H14N2O2

Molecular Weight

194.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.